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Compound of Interest

Compound Name: Ac-DEVD-CMK TFA

Cat. No.: B15564261 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on the use of Acetyl-L-aspartyl-L-glutamyl-

L-valyl-L-aspartyl-chloromethyl ketone, trifluoroacetate salt (Ac-DEVD-CMK TFA), a critical tool

for the investigation of apoptosis. We will cover its mechanism of action, role in cellular

signaling, quantitative data, and detailed experimental protocols.

Introduction to Ac-DEVD-CMK TFA
Ac-DEVD-CMK TFA is a synthetic, cell-permeable peptide inhibitor that plays a crucial role in

the study of programmed cell death, or apoptosis. It is designed to specifically target and inhibit

caspase-3, a key executioner enzyme in the apoptotic cascade.[1][2][3] By irreversibly binding

to caspase-3, Ac-DEVD-CMK TFA effectively blocks the downstream events of apoptosis,

making it an invaluable tool for elucidating the mechanisms of cell death and for screening

potential therapeutic agents.

Mechanism of Action
Ac-DEVD-CMK is an irreversible inhibitor of caspase-3.[1][4] Its peptide sequence, DEVD (Asp-

Glu-Val-Asp), mimics the cleavage site in key caspase-3 substrates, such as poly(ADP-ribose)

polymerase (PARP). This allows the inhibitor to fit into the active site of the enzyme. The

chloromethyl ketone (CMK) group then forms a covalent bond with the cysteine residue in the

catalytic site of the caspase, leading to its irreversible inactivation.
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While it is a potent and selective inhibitor of caspase-3, it is important to note that Ac-DEVD-

CMK also demonstrates inhibitory activity against other caspases, including caspase-6, -7, -8,

and -10. This cross-reactivity should be considered when interpreting experimental results.

Role in Apoptosis Signaling Pathways
Caspase-3 is a central executioner caspase, activated by both the intrinsic (mitochondrial) and

extrinsic (death receptor) apoptotic pathways. Once activated, it cleaves a multitude of cellular

proteins, leading to the characteristic morphological changes of apoptosis, such as DNA

fragmentation and the formation of apoptotic bodies. Ac-DEVD-CMK TFA acts by blocking this

final, critical step.
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Caption: Role of Ac-DEVD-CMK in the apoptotic signaling cascade.

Quantitative and Physicochemical Data
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Proper experimental design requires accurate information on the inhibitor's properties and

effective concentrations. The following tables summarize key data for Ac-DEVD-CMK TFA.

Table 1: Physicochemical Properties

Property Value Source

Synonyms
Ac-Asp-Glu-Val-Asp-CMK,

Caspase-3 Inhibitor III

Molecular Formula C₂₁H₃₁ClN₄O₁₁ • XCF₃COOH

Molecular Weight 551.0 g/mol

Purity ≥98%

Appearance Crystalline solid

Solubility DMSO: 50 mg/mL

Storage
Store at -20°C for long-term

stability (≥ 4 years)

Stock Solution Storage

-80°C for up to 6 months;

-20°C for up to 1 month. Avoid

repeated freeze-thaw cycles.

Table 2: Experimental Concentrations and Specificity
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Parameter Value / Target Cell Lines / Context Source

Primary Target Caspase-3 General

Other Targets Caspase-6, -7, -8, -10 General

Typical In Vitro

Concentration
Up to 100 µM

Jurkat, FaDu, Detroit

562 cells

Example In Vitro

Application
10 µM for 36h

FaDu and Detroit 562

cells (inhibits p21

cleavage)

Example In Vitro

Application
100 µM for 24h

Jurkat cells (inhibits

ingenol dibenzoate-

induced apoptosis)

Example In Vivo

Application

25 mg/kg (single IP

dose)

Mice (attenuates

acetaminophen-

induced liver injury)

Experimental Protocols
This section provides a detailed methodology for using Ac-DEVD-CMK TFA to inhibit apoptosis

in a cell culture model.

Protocol: Inhibition of Apoptosis in Cultured Cells
This protocol describes a general procedure to assess the ability of Ac-DEVD-CMK TFA to

block apoptosis induced by a chemical agent. The endpoint can be a measurement of caspase-

3 activity using a fluorogenic or colorimetric substrate (e.g., Ac-DEVD-pNA).

Materials and Reagents:

Ac-DEVD-CMK TFA

Sterile, anhydrous DMSO

Cell line of interest (e.g., Jurkat, HeLa)
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Complete cell culture medium

Apoptosis-inducing agent (e.g., Staurosporine, Etoposide)

Phosphate-Buffered Saline (PBS)

Cell lysis buffer

Caspase-3 colorimetric or fluorogenic assay kit

Microplate reader

Procedure:

Prepare Stock Solution: Dissolve Ac-DEVD-CMK TFA in sterile DMSO to create a

concentrated stock solution (e.g., 10-50 mM). Aliquot and store at -20°C or -80°C.

Cell Seeding: Plate cells in a multi-well plate (e.g., 96-well) at a density that will ensure they

are in the logarithmic growth phase at the time of treatment. Allow cells to adhere overnight if

applicable.

Pre-treatment with Inhibitor: Dilute the Ac-DEVD-CMK stock solution in complete culture

medium to the desired final working concentration (e.g., 50 µM, 100 µM). Add this to the

appropriate wells. For the control and apoptosis-induced groups, add medium with an

equivalent concentration of DMSO. Incubate for 1-2 hours.

Induce Apoptosis: Add the apoptosis-inducing agent (e.g., 1 µM Staurosporine) to the

designated wells (apoptosis-induced group and inhibitor-treated group).

Incubation: Incubate the plate for a predetermined time sufficient to induce apoptosis (e.g., 3-

6 hours).

Cell Lysis: Harvest the cells. For adherent cells, aspirate the medium and wash with PBS.

For suspension cells, centrifuge the plate to pellet the cells. Lyse the cells according to the

caspase assay kit manufacturer's instructions.

Caspase-3 Activity Assay: Perform the caspase-3 assay by adding the cell lysate and the

caspase-3 substrate (e.g., Ac-DEVD-pNA) to a new plate. Incubate at 37°C for 1-2 hours,
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protected from light.

Data Acquisition: Measure the absorbance (405 nm for pNA) or fluorescence using a

microplate reader.

Experimental Groups:

Negative Control: Untreated cells (vehicle only).

Positive Control: Cells treated with the apoptosis-inducing agent only.

Inhibitor Control: Cells treated with Ac-DEVD-CMK TFA only.

Test Group: Cells pre-treated with Ac-DEVD-CMK TFA, followed by the apoptosis-inducing

agent.
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Caption: General experimental workflow for apoptosis inhibition assay.

Summary of Applications
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Ac-DEVD-CMK TFA is a versatile tool used in a wide range of research areas to confirm the

role of caspase-3 in cellular processes:

Cancer Research: To determine if a novel anti-cancer compound induces cell death via

caspase-3-dependent apoptosis.

Neuroscience: To investigate the role of apoptosis in neurodegenerative diseases.

Metabolic Disease: To study apoptosis induced by conditions such as high glucose

(hyperglycemia) in various tissues.

Toxicology: To assess whether drug-induced organ damage, such as liver injury, is mediated

by caspase-3 activation.

Cardiovascular Research: To explore the mechanisms of cell death in myocardial infarction

and reperfusion injury.

By providing a means to selectively block a key executioner of apoptosis, Ac-DEVD-CMK TFA
remains an essential compound for researchers dedicated to understanding and manipulating

the complex process of programmed cell death.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15564261#ac-devd-cmk-tfa-as-a-tool-for-apoptosis-
investigation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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